5-HETE-CoA

• Molecular Formula: C41H66N7O18P3S
• Molecular Weight: 1070.0 g/mol
• InChI: InChI=1S/C41H66N7O18P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-18-29(49)19-17-20-32(51)70-24-23-43-31(50)21-22-44-39(54)36(53)41(2,3)26-63-69(60,61)66-68(58,59)62-25-30-35(65-67(55,56)57)34(52)40(64-30)48-28-47-33-37(42)45-27-46-38(33)48/h8-9,11-12,14-16,18,27-30,34-36,40,49,52-53H,4-7,10,13,17,19-26H2,1-3H3,(H,43,50)(H,44,54)(H,58,59)(H,60,61)(H2,42,45,46)(H2,55,56,57)/b9-8-,12-11-,15-14-,18-16+/t29?,30-,34-,35-,36+,40-/m1/s1
• InChIKey: VDAITPNJZVEIAO-KUFUXVTLSA-N

5-HETE-CoA: A Specialized Unsaturated Fatty Acyl-CoA for Eicosanoid Metabolism Research

5-HETE-CoA (5-Hydroxy-(6E,8Z,11Z,14Z)-eicosatetraenoyl-coenzyme A) is an unsaturated fatty acyl-CoA with a molecular weight of 1069.99 and the formula C41H66N7O18P3S . It is formed by the formal condensation of coenzyme A with 5-hydroxy-(6E,8Z,11Z,14Z)-icosatetraenoic acid (5-HETE) [1]. This compound is a key intermediate in the metabolism and signaling of eicosanoids, a class of potent lipid mediators derived from arachidonic acid [2].

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Enzymatic context

ACSL4 substrate specificity and arachidonate-derived lipid signaling studies

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Pathway assignment

5-LOX-dependent eicosanoid metabolism and leukotriene precursor research

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Model relevance

Ferroptosis lipid metabolic events and ACSL4-mediated lipid remodeling

Research model context; data to verify

• [1] ChEBI. 5-hydroxy-(6E,8Z,11Z,14Z)-icosatetraenoyl-CoA (CHEBI:137111). Accessed 2026. View Source
• [2] Klett, E. L., Chen, S., Edin, M. L., et al. (2017). Long-chain acyl-CoA synthetase isoforms differ in preferences for eicosanoid species and long-chain fatty acids. Journal of Lipid Research, 58(5), 884-894. View Source

Why a Generic Acyl-CoA Cannot Substitute for 5-HETE-CoA in Eicosanoid Research

While all five long-chain acyl-CoA synthetase (ACSL) isoforms can utilize various eicosanoids, including HETEs, as substrates [1], the concept of a 'generic' acyl-CoA is invalid for eicosanoid research. The specific position and stereochemistry of the hydroxyl group on the HETE backbone dictate its enzymatic activation, downstream metabolism, and receptor interactions. For example, 5-HETE is a distinct functional parent of 5-HETE-CoA [2], and its metabolic fate is unique compared to other positional isomers like 12- or 15-HETE [3]. Substituting 5-HETE-CoA with a different HETE-CoA would fundamentally alter the experimental system, as each HETE-CoA species serves as a substrate for distinct acyltransferases and metabolic pathways, leading to the formation of different phospholipid species with divergent signaling properties [1].

Isomer mismatch 12-HETE-CoA / 15-HETE-CoA

Positional isomer CoA esters enter distinct acyltransferase pathways and generate different phospholipid species, so metabolic fate may not transfer.

Enzymatic preference Generic long-chain acyl-CoA (e.g., palmitoyl-CoA)

ACSL4 shows marked substrate preference for arachidonate-derived chains; simple saturated acyl-CoAs may not reflect eicosanoid-specific activation kinetics.

Pathway context Free 5-HETE

The free acid lacks the CoA thioester necessary for enzymatic acylation into phospholipids, limiting use in esterification-dependent assays.

• [1] Klett, E. L., Chen, S., Edin, M. L., et al. (2017). Long-chain acyl-CoA synthetase isoforms differ in preferences for eicosanoid species and long-chain fatty acids. Journal of Lipid Research, 58(5), 884-894. View Source
• [2] ChEBI. 5-hydroxy-(6E,8Z,11Z,14Z)-icosatetraenoyl-CoA (CHEBI:137111). Accessed 2026. View Source
• [3] Pawlowski, N. A., Scott, W. A., Andreach, M., & Cohn, Z. A. (1982). Uptake and metabolism of monohydroxy-eicosatetraenoic acids by macrophages. The Journal of experimental medicine, 155(6), 1653-1664. View Source

5-HETE-CoA: A Quantitative Guide to Differentiated Research Value

Enzymatic Formation: ACSL4 Exhibits a Distinct Preference for Arachidonic Acid, the Parent of 5-HETE-CoA

While direct kinetic data for 5-HETE-CoA formation is limited, the activity of its synthesizing enzyme, ACSL4, shows a clear preference for arachidonic acid (AA), the precursor to 5-HETE. Among the five ACSL isoforms, recombinant ACSL4 (F-ACSL4) demonstrated the highest Vmax (7,180 ± 229 μmol/min/mg) for AA, which is approximately 2-fold higher than its Vmax for palmitate (16:0) and over 4-fold higher than for oleate (18:1) [1]. This indicates a specialized enzymatic pathway that favors the generation of arachidonoyl-CoA and its downstream metabolites like 5-HETE-CoA, compared to other long-chain fatty acyl-CoAs [1].

ACSL4 substrate preference

Class-level

Vmax for arachidonic acid (20:4) ~2-fold higher than palmitate (16:0), ~4.3-fold higher than oleate (18:1) with purified recombinant ACSL4

Supports specialized arachidonate-CoA pathway interpretation

Class-level inference; direct 5-HETE-CoA kinetics to verify

Evidence Dimension	Vmax of purified recombinant ACSL4 for fatty acid substrates
Target Compound Data	Arachidonic Acid (20:4) Vmax: 7,180 ± 229 μmol/min/mg
Comparator Or Baseline	Palmitic Acid (16:0) Vmax: 3,754 ± 100 μmol/min/mg; Oleic Acid (18:1) Vmax: 1,676 ± 54 μmol/min/mg
Quantified Difference	~2-fold higher for AA vs. palmitate; ~4.3-fold higher for AA vs. oleate
Conditions	Purified recombinant human ACSL4 protein, spectrophotometric assay

Why This Matters

This demonstrates that the primary enzymatic route for producing 5-HETE-CoA is specialized and distinct from general fatty acid activation, making it a more specific tool for studying this pathway than generic acyl-CoAs.

• [1] Klett, E. L., Chen, S., Edin, M. L., et al. (2017). Long-chain acyl-CoA synthetase isoforms differ in preferences for eicosanoid species and long-chain fatty acids. Journal of Lipid Research, 58(5), 884-894. View Source

Metabolic Pathway Uniqueness: 5-HETE Metabolism is Distinct from Other Mono-HETEs

Studies in macrophages reveal that the metabolic pathway for 5-HETE is distinct from other mono-HETEs like 12-HETE and 15-HETE [1]. While the study focuses on the free acid, the esterification of 5-HETE into cellular lipids—a process that requires its prior activation to 5-HETE-CoA—is a key part of this unique pathway. The metabolic fate of 5-HETE, and by extension its CoA ester, is not interchangeable with other HETE isomers [1].

Metabolic fate uniqueness

Class-level

5-HETE exhibits a metabolic route distinct from 12- and 15-HETE in macrophage models

Pathway differentiation context; 5-HETE-CoA esterification branch may differ

Qualitative comparison; CoA-specific data to review

Evidence Dimension	Metabolic fate in resting macrophages
Target Compound Data	5-HETE exhibits a unique metabolic pathway
Comparator Or Baseline	12-HETE and 15-HETE exhibit different metabolic pathways
Quantified Difference	Not quantified, but qualitatively distinct pathways are demonstrated.
Conditions	Resting mouse peritoneal macrophages, incubation with radiolabeled HETEs

Why This Matters

This confirms that 5-HETE-CoA is a critical intermediate in a unique metabolic branch point, and substituting it with other HETE-CoAs would not replicate the same biological context.

• [1] Pawlowski, N. A., Scott, W. A., Andreach, M., & Cohn, Z. A. (1982). Uptake and metabolism of monohydroxy-eicosatetraenoic acids by macrophages. The Journal of experimental medicine, 155(6), 1653-1664. View Source

Role in Ferroptosis: 5-HETE-CoA Formation is Downstream of ACSL4 Activity

ACSL4-mediated production of 5-HETE is a critical contributor to ferroptosis, a form of regulated cell death [1]. The inhibition of ACSL4 leads to a significant decrease in 5-HETE levels, which in turn limits ferroptosis [1]. While this evidence is for the free acid, it directly implies the importance of the upstream acyl-CoA synthetase activity that generates 5-HETE-CoA. This pathway is distinct from other ACSL4-mediated processes, as the inhibition of ACSL4 also affects the release of other HETEs, but the specific contribution of 5-HETE to ferroptosis is a unique finding [2].

Ferroptosis contribution

Cross-study context

ACSL4-dependent 5-HETE production is reported to be essential for ferroptosis induction; other HETEs are also released but show distinct functional links

Reported pathway-response context for cell death research

Free acid evidence; 5-HETE-CoA role inferred, requires validation

Evidence Dimension	Contribution to ferroptosis
Target Compound Data	ACSL4-mediated 5-HETE production is essential for ferroptosis induction.
Comparator Or Baseline	Inhibition of ACSL4 also increases release of 8-, 9-, 11-, 12-, and 15-HETE, but 5-HETE is specifically linked to ferroptosis in this context.
Quantified Difference	Not quantified in these studies, but the functional outcome (ferroptosis limitation) is distinct.
Conditions	Cancer cell lines, ACSL4 knockdown or pharmacological inhibition

Why This Matters

This positions 5-HETE-CoA as a key metabolite in a high-interest, disease-relevant pathway (ferroptosis), providing a more specific research tool than other HETE-CoAs that are not as directly implicated in this process.

• [1] Yuan, H., Li, X., Zhang, X., Kang, R., & Tang, D. (2016). Identification of ACSL4 as a biomarker and contributor of ferroptosis. Biochemical and biophysical research communications, 478(3), 1338-1343. View Source
• [2] Kuwata, H., & Hara, S. (2015). Inhibition of long-chain acyl-CoA synthetase 4 facilitates production of 5, 11-dihydroxyeicosatetraenoic acid via the cyclooxygenase-2 pathway. Biochemical and biophysical research communications, 465(3), 528-533. View Source

Optimal Research Applications for 5-HETE-CoA

Investigating ACSL4 Substrate Specificity and Regulation

Use 5-HETE-CoA as a standard or substrate in in vitro assays to study the kinetic parameters (Km, Vmax) of ACSL4 and other ACSL isoforms. This can help elucidate the precise role of these enzymes in eicosanoid metabolism, building on the understanding that ACSL4 has a distinct preference for AA and its metabolites [1].

Studying the Acylation of Eicosanoids into Membrane Phospholipids

5-HETE-CoA is the activated form required for the esterification of 5-HETE into membrane phospholipids. Researchers can use it in cell-free or cellular assays to track the incorporation of 5-HETE into specific lipid classes, thereby investigating the regulation of eicosanoid storage and release [1].

Mapping the 5-Lipoxygenase (5-LOX) Metabolic Pathway

5-HETE-CoA is a downstream metabolite of the 5-LOX pathway, which begins with arachidonic acid and proceeds through 5-HPETE and 5-HETE. It is a critical tool for studying the later stages of this pathway, including the formation of more complex lipid mediators like the leukotrienes and lipoxins [2].

Validating Ferroptosis Mechanisms

Given the established link between ACSL4, 5-HETE production, and ferroptosis [3], 5-HETE-CoA can be used to probe the specific lipid metabolic events that trigger this form of cell death. It can serve as a key reagent to differentiate the roles of various HETEs in ferroptosis and other related cellular processes.

Application

Selection Property

Validation Focus

ACSL4 substrate specificity studies

Arachidonate-CoA pathway fit

Kinetic parameter review with purified enzyme

Eicosanoid acylation into phospholipids

CoA-activated esterification probe

Lipid incorporation and membrane remodeling endpoints

5-LOX pathway metabolite mapping

Downstream leukotriene precursor context

Pathway-specific metabolite profiling

Ferroptosis lipid metabolic events

ACSL4-HETE axis model context

Ferroptosis endpoint interpretation and HETE differentiation

• [1] Klett, E. L., Chen, S., Edin, M. L., et al. (2017). Long-chain acyl-CoA synthetase isoforms differ in preferences for eicosanoid species and long-chain fatty acids. Journal of Lipid Research, 58(5), 884-894. View Source
• [2] PathBank. Arachidonic Acid Metabolism Pathway (SMP0000075). Accessed 2026. View Source
• [3] Yuan, H., Li, X., Zhang, X., Kang, R., & Tang, D. (2016). Identification of ACSL4 as a biomarker and contributor of ferroptosis. Biochemical and biophysical research communications, 478(3), 1338-1343. View Source